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Compound of Interest

Compound Name: SOMCL-863

Cat. No.: B15580289

For Researchers, Scientists, and Drug Development Professionals

Introduction

SOMCL-863 is a potent and selective small-molecule inhibitor of the c-Met receptor tyrosine
kinase.[1][2] Dysregulation of the HGF/c-Met signaling pathway is implicated in a variety of
human cancers, contributing to tumor growth, proliferation, migration, invasion, and
angiogenesis.[1][3] SOMCL-863 has demonstrated significant anti-tumor efficacy in both in
vitro and in vivo models, making it a valuable tool for cancer research and a promising
candidate for further therapeutic development.[1]

These application notes provide detailed protocols for the preparation of SOMCL-863 stock
solutions and their application in common cell-based assays.

Compound Information

Table 1: Chemical and Physical Properties of SOMCL-863
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Property Value Reference
Target c-Met [1112]
CAS Number 1452310-87-0 [2]
Molecular Formula C23H24F3N503 [2]
Molecular Weight 475.46 g/mol [2]
] ] (Typical for small molecule
Appearance Crystalline solid S
inhibitors)

Store at -20°C for long-term (General recommendation for
Storage o

storage. similar compounds)

Preparation of SOMCL-863 Stock Solutions

The following protocols are for the preparation of stock solutions of SOMCL-863 for in vitro
research purposes. For in vivo studies, formulation development will be required to ensure
appropriate bioavailability and tolerability.

Reagents and Equipment

Table 2: Reagents and Equipment for Stock Solution Preparation

Reagent/Equipment Specifications
SOMCL-863 Purity >98%

Dimethyl sulfoxide (DMSO) Anhydrous, cell culture grade
1.5 mL or 2.0 mL microcentrifuge tubes Sterile, DNase/RNase-free

) o ) Calibrated, various volumes (e.g., P1000, P200,
Pipettes and sterile filter tips

P20)
Vortex mixer
Analytical balance Readable to at least 0.1 mg
Personal Protective Equipment (PPE) Lab coat, gloves, safety glasses
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Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SOMCL-863 in DMSO.
This is a common starting concentration for in vitro experiments.

Procedure:

Safety Precautions: Work in a chemical fume hood and wear appropriate PPE, including a
lab coat, gloves, and safety glasses.

» Weighing SOMCL-863:

o Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

o Carefully weigh out 4.75 mg of SOMCL-863 powder into the tared tube.
 Solubilization:

o Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing
the SOMCL-863 powder.

o Cap the tube securely.
 Dissolution:

o Vortex the solution vigorously for 1-2 minutes, or until the compound is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually
inspect the solution to ensure there are no visible particles.

e Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 uL) in sterile
microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can degrade
the compound.

o Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage.

Table 3: Volumes of DMSO for Different Stock Concentrations (for 1 mg of SOMCL-863)
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Desired Stock ] Volume of DMSO to Add to
. Molecular Weight ( g/mol )

Concentration 1 mg of SOMCL-863

1mM 475.46 2.103 mL

5mM 475.46 420.6 pL

10 mM 475.46 210.3 uL

20 mM 475.46 105.2 pL

Application in Cell-Based Assays

SOMCL-863 can be used in a variety of cell-based assays to investigate its effects on c-Met
signaling and cancer cell biology.

Experimental Workflow: In Vitro Cell Viability Assay

A common application for a c-Met inhibitor is to determine its effect on the viability of cancer
cells that are dependent on c-Met signaling.
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Add cell viabilty reagent
(e.g. MTT, CellTiter-Glo)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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